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Compound of Interest

Compound Name:
3-(Ethoxymethyl)-1-methyl-1H-

pyrazol-5-ol

Cat. No.: B12889642

Get Quote

Executive Summary & Scaffold Analysis
The 1-methyl-1H-pyrazol-5-ol scaffold (and its substituted derivatives) represents a "privileged

structure" in industrial organic chemistry, serving as a critical junction in the synthesis of high-

value agrochemicals and emerging pharmaceuticals. Unlike its 1-phenyl analog (Edaravone),

the 1-methyl variant offers distinct solubility profiles and metabolic stability, making it an ideal

core for lipophilic modification.[1]

Tautomeric Complexity
Researchers must recognize that this scaffold exists in a dynamic equilibrium between three

tautomeric forms. Patent literature often refers to these interchangeably, which can lead to

synthetic errors if reactivity is not understood.[1]

OH-form (Enol): Predominant in polar aprotic solvents (DMSO); favors O-alkylation.
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CH-form (Ketone): 1-methyl-2-pyrazolin-5-one; favors C4-alkylation (Knoevenagel

condensation).

NH-form: Less relevant for 1-substituted pyrazoles but chemically possible in specific salts.

Critical Note: In the synthesis of the blockbuster herbicide Pyroxasulfone, the specific isomer

required is 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol. Control over regiochemistry during the

ring-closing step is the single most important parameter in its production.

Agrochemical Application: The Pyroxasulfone
Protocol[1][2][3]
The most commercially significant application of this scaffold is as the precursor to

Pyroxasulfone (KIH-485), a pre-emergence herbicide that inhibits Very Long Chain Fatty Acid

(VLCFA) elongases.[1]

Mechanism of Action (VLCFA Inhibition)
Pyroxasulfone does not act directly; it relies on the pyrazole core to position the sulfonyl-

isoxazoline moiety within the elongase enzyme complex. The 1-methyl-3-trifluoromethyl

substitution pattern is essential for binding affinity and metabolic resistance in soil.
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Figure 1: Mechanism of Action for Pyroxasulfone-class herbicides.[1] The pyrazole moiety is

critical for active site occupation.[1]

Protocol: Regioselective Synthesis of 1-Methyl-3-
(trifluoromethyl)-1H-pyrazol-5-ol
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Objective: Synthesize the key intermediate with >95% regioselectivity, minimizing the formation

of the unwanted 1-methyl-5-(trifluoromethyl) isomer.

Reagents:

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA)[1][2]

Methylhydrazine (40% aqueous solution or pure)[1]

Solvent: Acetic Acid (Preferred for regiocontrol) or Ethanol[1]

Catalyst: HCl (Optional, pH dependent)[1]

Step-by-Step Methodology:

Preparation: Charge a reactor with Ethyl 4,4,4-trifluoroacetoacetate (1.0 eq) and Acetic Acid

(5.0 vol). Cool the system to 0–5°C.

Expert Insight: Acetic acid is preferred over ethanol because protonation of the hydrazine

enhances attack at the ketone carbonyl over the ester, favoring the 5-OH isomer.[1]

Addition: Dropwise add Methylhydrazine (1.1 eq) while maintaining internal temperature

<10°C. The reaction is highly exothermic.

Cyclization: Allow the mixture to warm to room temperature (25°C) and stir for 2 hours. Then,

heat to 80°C for 4 hours to drive the elimination of ethanol and water.[1]

Isolation:

Concentrate the reaction mixture under vacuum to remove acetic acid.

Resuspend the residue in cold water (pH adjusted to ~2 with HCl if necessary to

precipitate the phenol form).

Filter the white crystalline solid.[1]

Purification: Recrystallize from Toluene/Heptane to remove the minor regioisomer.
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Quality Control Criteria:

HPLC Purity: >98%

Regioisomer Ratio: >20:1 (Target:Impurity)

Appearance: White to off-white crystalline powder.

Pharmaceutical Application: Mcl-1 Inhibitors
In oncology, 1-methyl-1H-pyrazol-5-ol derivatives are utilized as scaffolds for Mcl-1 inhibitors

(Myeloid cell leukemia-1 protein), a key regulator of apoptosis. The 5-OH group serves as a

nucleophile to attach complex tail groups via O-alkylation.

Protocol: O-Alkylation via Mitsunobu Reaction
This protocol attaches a functionalized alcohol to the pyrazole oxygen, a common step in

generating libraries for SAR (Structure-Activity Relationship) studies.[1]

Reagents:

1-Methyl-1H-pyrazol-5-ol (1.0 eq)[2]

Target Alcohol (R-OH) (1.0 eq)

Triphenylphosphine (PPh3) (1.2 eq)

DIAD (Diisopropyl azodicarboxylate) (1.2 eq)

Solvent: Anhydrous THF

Workflow:

Dissolution: Dissolve 1-Methyl-1H-pyrazol-5-ol, Target Alcohol, and PPh3 in anhydrous THF

under Nitrogen atmosphere. Cool to 0°C.[3]

Activation: Add DIAD dropwise over 20 minutes. The solution will turn yellow.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature and stir overnight (12-16h).
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Workup: Quench with water, extract with Ethyl Acetate (3x). Wash combined organics with

brine, dry over MgSO4.[1]

Purification: Flash column chromatography (Hexane:EtOAc gradient). The O-alkylated

product typically elutes before the N-alkylated byproduct (if any).

Synthesis & Regiochemistry Logic
The synthesis of these derivatives is governed by the electrophilicity of the beta-keto ester and

the nucleophilicity of the hydrazine.[1]

Reagents:
Me-NH-NH2 + R-CO-CH2-COOEt

Path A: Attack at Ketone
(Kinetic Control)

 Low Temp / Acidic

Path B: Attack at Ester
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Figure 2: Regioselectivity pathways. Path A is critical for Pyroxasulfone intermediates (where R

= CF3).[1]

Comparative Data & Properties
The following table summarizes key derivatives and their specific industrial utility.
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Derivative
Compound

R-Group (Pos
3)

CAS Number Application Key Property

1-Methyl-1H-

pyrazol-5-ol
-H 33641-15-5

Pharma Building

Block

Versatile O/C-

nucleophile

5-MTP -CF3 122431-37-2
Herbicide

Intermediate

Precursor to

Pyroxasulfone

Edaravone

Analog
-Methyl 89-25-8*

Radical

Scavenger

Note: This is 1-

Phenyl analog

(Ref only)

Amino-Derivative -(CH2)2-NH2 N/A NMDA Modulator
Histamine analog

mimic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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